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Compound of Interest

Compound Name: Stachyose tetrahydrate

Cat. No.: B1148405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the reproducibility of the effects of

Stachyose tetrahydrate across various preclinical research models. Stachyose, a naturally

occurring tetrasaccharide, has garnered significant interest for its potential therapeutic

applications, primarily attributed to its prebiotic properties and subsequent modulation of the

gut-brain axis. This document summarizes key experimental findings, presents detailed

methodologies, and visualizes implicated signaling pathways to offer an objective comparison

of its performance and to facilitate further research and development.

Key Findings Across Research Models
Stachyose tetrahydrate has demonstrated reproducible effects in models of metabolic

disorders, neurological conditions, and general gut health in both avian and rodent species. Its

primary mechanism of action appears to be the modulation of gut microbiota, leading to an

increase in beneficial bacteria and the production of short-chain fatty acids (SCFAs), which in

turn influences various physiological and pathological processes.
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Research
Model

Condition Dosage Key Findings Reference

High-Fat Diet-

Induced Obese

Mice

Hyperlipidemia &

Hyperglycemia
Not specified

- Prevented

HFD-induced

body weight gain

and adipose

accumulation.-

Improved

dyslipidemia and

hyperglycemia.-

Enhanced the

bioavailability of

soy isoflavones.

[1]

Type 2 Diabetic

KKAy Mice
Type 2 Diabetes 200 mg/kg

- Improved blood

glucose control

and insulin

resistance when

combined with

berberine.-

Modulated gut

microbiota,

increasing

Akkermansiacea

e.

[2]

High-Fat

Diet/Streptozotoc

in-Induced

Diabetic Rats

Type 2 Diabetes Not specified

- Regulated

levels of insulin,

LDL-cholesterol,

and

triglycerides.-

Modulated

energy

metabolism and

gut microbiota.
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Table 2: Effects of Stachyose Tetrahydrate on
Neurological Parameters

Research
Model

Condition Dosage Key Findings Reference

Corticosterone-

Induced Mouse

Model

Stress-induced

learning and

memory

impairment

Not specified

- Alleviated

corticosterone-

induced long-

term potentiation

(LTP)

impairment.-

Restored normal

levels of

Bacteroidetes

and

Deferribacteres

in the gut

microbiota.-

Effects are

mediated

through the gut-

brain axis.

[3]

Table 3: Effects of Stachyose Tetrahydrate on Gut
Microbiota and Growth Performance in Broiler Chickens
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Research
Model

Condition Dosage Key Findings Reference

Broiler Chickens
Growth

Performance
0.6% of diet

- Improved feed-

to-gain ratio.-

Positively

affected nutrient

digestibility.-

Modulated cecal

microbiota

composition.

Broiler Chickens
Odor Compound

Concentration
0.6% of diet

- Reduced

skatole and

indole levels in

cecal digesta.-

Increased acetic

acid and

propionic acid

concentrations.-

Decreased

butyric and lactic

acid

concentrations.

[4]

Experimental Protocols
Corticosterone-Induced LTP Impairment in Mice

Animal Model: Male C57BL/6J mice.

Induction of LTP Impairment: Subcutaneous injection of corticosterone (20 mg/kg).

Stachyose Administration: Oral gavage. The specific dosage and duration were not detailed

in the referenced abstract.

Outcome Measures:
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Long-term potentiation (LTP) in the hippocampus measured by electrophysiology.

Gut microbiota composition analyzed by 16S rRNA sequencing.

Analysis of proteins related to D-serine release in the hippocampus.

Growth Performance and Cecal Microbiota in Broiler
Chickens

Animal Model: One-day-old Arbor Acre broiler chickens.

Dietary Supplementation: Basal diet supplemented with 0.6% stachyose.

Duration: 49 days.

Outcome Measures:

Growth performance (body weight, feed intake, feed conversion ratio).

Nutrient digestibility.

Cecal microbiota composition analyzed by high-throughput sequencing.

Concentrations of skatole, indole, and short-chain fatty acids (SCFAs) in cecal digesta

measured by HPLC.

Signaling Pathways and Mechanisms of Action
The beneficial effects of Stachyose tetrahydrate are largely attributed to its influence on the

gut microbiota, which in turn modulates host signaling pathways. Two key pathways identified

are the TLR4/NF-κB and PI3K/Akt signaling pathways.

Gut-Brain Axis Modulation in Neuroprotection
Stachyose alleviates stress-induced cognitive impairment by modulating the gut-brain axis. It

alters the gut microbiota composition, which is thought to influence the central nervous system

through the production of neuroactive metabolites and modulation of immune responses.
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Stachyose Metabolites
(e.g., Butyrate)

PI3K

Activates

Akt

Activates

Glucose Uptake
& Metabolism

Promotes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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